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Get Quote

Kelex 100 is a specialized chemical reagent with a strong reputation in industrial metal recovery processes.

The table below summarizes its core characteristics and primary industrial uses.

Property / Aspect

Description

Chemical Name

CAS Number

Molecular Formula

Physical Form

Primary Industrial
Use

Key Application Areas:

7-(4-Ethyl-1-methyloctyl)quinolin-8-ol [1]
73545-11-6 [1]

C20H20NO [1]

Viscous, very dark red/brown liquid [1]

Solvent extraction (recovery) of metals from leach solutions and process
streams [2] [3] [4]

e Copper Extraction: It was specifically designed to selectively extract copper ions from acidic
leach liquors (pH 1-3), forming an extremely stable and oil-soluble complex. It can be stripped using
concentrated sulfuric acid to produce a pure copper sulfate solution [3] [4].

¢ Gallium Recovery: It is highly selective for recovering gallium from sodium aluminate solutions

(like Bayer process liquors in aluminum production). The kinetics and efficiency are influenced by
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sodium and aluminum concentrations [2] [5].

Quantitative Data for Metal Extraction

The tables below consolidate key operational data from research papers for gallium and copper extraction.

Table 1: Gallium Extraction from Sodium Aluminate Solutions [5]

Parameter

Specification | Value

Target Feed

Typical Ga
Concentration

Solvent Composition

Extraction Efficiency

Stripping

Brazilian Bayer liquor (NaAluminate solution)

0.10-0.11 g/L

10 vol% Kelex 100, 5 vol% Versatic 10, 8 vol% n-decanol, balance kerosene
>90% within 2 minutes

Selective stripping performed to remove contaminants (Al, Na) and then
recover gallium

Table 2: Copper Extraction Characteristics [3]

Parameter Specification | Value
Working pH Range 1-3

Maximum Load (5% solution) 4.0g/LCu

Maximum Load (2.5% solution) 2.0g/L Cu

Stripping Agent

120 - 150 g/L Sulfuric Acid

Experimental Protocol for Gallium Extraction
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The following detailed methodology is adapted from research on gallium recovery [5].

Objective: To extract and recover gallium from a weak sodium aluminate solution using Kelex 100 as the

extractant.

Materials:

e Aqueous Feed: Sodium aluminate solution (Bayer liquor) with gallium.

e Organic Solvent: Prepared with 10% (v/v) Kelex 100, 5% (v/v) Versatic 10, and 8% (v/v) n-decanol
as a modifier, diluted in kerosene.

e Stripping Solutions: Acidic solutions (e.qg., sulfuric acid) for scrubbing contaminants and gallium
recovery.

e Equipment: Separatory funnels or mixer-settlers, mechanical shaker, analytical equipment (e.g.,
AAS, ICP-OES).

Procedure:

e Extraction:
o Combine the aqueous feed and the prepared organic solvent in a volume ratio typically
between 1:1 and 1:3 (aqueous:organic) in a separatory funnel.
o Agitate the mixture vigorously for 2 minutes at ambient temperature.
o Allow the phases to separate. The gallium will be transferred into the organic phase.
e Scrubbing (Purification):
o Contact the gallium-loaded organic phase with a mild acidic scrub solution.
o This step is crucial for removing co-extracted contaminants like aluminum and sodium. Note
that effective scrubbing is best achieved when the organic phase contains a relatively low
gallium load (e.g., < 0.1 g/L) [5].
e Stripping (Gallium Recovery):
o Contact the scrubbed organic phase with a more concentrated sulfuric acid solution (e.g., 1-2
M).
o Agitate to allow the gallium to be back-extracted into the aqueous phase, producing a
concentrated and purified gallium sulfate solution.
e Analysis:
o Analyze the gallium concentration in the raffinate (after extraction), stripped solution, and the
loaded organic phase (if needed) to calculate extraction efficiency, stripping efficiency, and
mass balance.

Industrial Solvent Extraction Workflow
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The following diagram illustrates the logical flow and key stages of a typical industrial solvent extraction

process using Kelex 100.

Aqueous Feed Solution
(e.g., Bayer Liquor, Acidic Leach)

Extraction Stage
(Vigorous Mixing)

Raffinate
(Depleted Solution)

Scrubbing Stage
(Removes Contaminants)

Stripping Stage

(Concentrated Acid)

Loaded Strip Solution
(Concentrated Metal)
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Critical Operational Considerations

Successful implementation of a Kelex 100-based process requires attention to several factors:

¢ Kinetics and Modifiers: The extraction kinetics of gallium can be slow and is a function of sodium
and aluminum concentrations. Using modifiers like n-decanol in the organic phase is essential to
improve kinetics and prevent the formation of stable emulsions [2] [5].

¢ Selectivity and Load Management: Kelex 100 is selective, but other ions can be co-extracted. The
scrubbing stage is critical for purity. Managing the metal load on the organic phase is important for
effective scrubbing and stripping [5].

¢ Reagent Costs and Handling: Kelex 100 is a relatively expensive reagent. Industrial processes are
designed to minimize losses (entrainment, degradation) through careful engineering and operation.
The reagent is a viscous liquid and must be handled appropriately [1].

Application Note for Drug Development Professionals

It is crucial to note that the established industrial and scientific literature documents Kelex 100's use almost
exclusively in hydrometallurgy and mineral processing. No sources were found linking its application to
pharmaceutical drug development, active pharmaceutical ingredient (API) purification, or any process falling

under Current Good Manufacturing Practice (CGMP) regulations [6] [7] [8].

Researchers interested in its metal-chelating properties for a novel biological or pharmaceutical application

should consider:

e Conducting a thorough safety assessment, as toxicological data for this application space is likely
unavailable.

e Developing and validating any new analytical methods for detecting Kelex 100 residues.

¢ Understanding that any such application would be considered novel and require extensive
documentation and regulatory review.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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